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Executive Summary
Anhuienoside B is a naturally occurring caffeoyl phenylethanoid diglycoside with a unique

cyclic structure.[1] It has been identified as a phytoalexin, a stress-induced metabolite, in the

leaves of the plant Chloranthus anhuiensis.[1][2] To date, the scientific literature on

Anhuienoside B is exceptionally limited, with its initial discovery and structural elucidation

being the sole focus of published research. There is currently no publicly available data on its

biological activities, mechanism of action, or associated signaling pathways. This guide

provides a thorough overview of the existing knowledge on Anhuienoside B, including its

chemical properties and the experimental protocols for its isolation. Furthermore, it discusses

the known biological activities of the broader class of caffeoyl phenylethanoid glycosides and

extracts from the Chloranthus genus to offer a contextual framework for potential future

research.

Introduction
Anhuienoside B is a secondary metabolite produced by Chloranthus anhuiensis in response

to abiotic stress induced by copper chloride (CuCl₂).[1][2] Its discovery was part of a study

focused on identifying novel phytoalexins, which are antimicrobial and antioxidant compounds

synthesized by plants under stress. The unique cyclic structure of Anhuienoside B
distinguishes it within the caffeoyl phenylethanoid diglycoside class, suggesting potentially

novel chemical and biological properties.
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Chemical Properties
The fundamental chemical characteristics of Anhuienoside B are summarized in the table

below. This information is derived from its initial isolation and structural characterization.

Property Value Reference

Chemical Class
Caffeoyl Phenylethanoid

Diglycoside

Molecular Formula C₂₉H₃₄O₁₅ MedChemExpress

Molecular Weight 622.57 g/mol MedChemExpress

Origin
Leaves of Chloranthus

anhuiensis

Elicitor Copper Chloride (CuCl₂)

Experimental Protocols
Induction and Isolation of Anhuienoside B
The isolation of Anhuienoside B, as described in the foundational literature, involves the

induction of its synthesis in the plant material followed by extraction and purification. The

general workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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